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Cat. No.: B1608554
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Molecular Weight & Physicochemical Characterization Guide

Executive Summary: The Molecular Anchor

6-Chloro-1-oxo-1-phenylhexane (IUPAC: 6-chloro-1-phenylhexan-1-one), commonly referred
to as 6-chlorohexanophenone, serves as a critical bifunctional scaffold in medicinal chemistry.
[1] It bridges the lipophilic utility of the phenyl ring with the reactive versatility of a terminal alkyl
chloride, separated by a hydrolytically stable hexanoy! linker.

For researchers in drug discovery, the precise molecular weight is not merely a physical
constant; it is the stoichiometric anchor for calculating yield, molar equivalents in nucleophilic
substitutions, and mass spectrometry validation.

Core Physicochemical Data
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Parameter Value Technical Context

Based on standard atomic

Molecular Weight 210.70 g/mol weights (
)-[12][3][4]
) ) Critical for High-Res MS
Monoisotopic Mass 210.0811 Da ) -
(HRMS) identification.[1]
Unique identifier for
CAS Number 946-01-0 procurement/regulatory
checks.[1]
Degree of Unsaturation =5 (4
Formula from phenyl, 1 from carbonyl).
[1]
) o MP: 29-30 °C; often appears
Appearance Low-melting solid/oil

as a supercooled liquid.[1]

At reduced pressure (2 Torr).
Boiling Point 128-129 °C [1] Thermal stability is

moderate.[1]

Synthetic Architecture: Friedel-Crafts Acylation

The most robust route to 6-chlorohexanophenone avoids the over-alkylation byproducts
common in alkylation reactions.[1] We utilize a Friedel-Crafts Acylation, coupling benzene with
6-chlorohexanoyl chloride.[1] This method ensures regiospecificity at the carbonyl position.[1]

Reaction Mechanism & Pathway

The reaction proceeds via an acylium ion intermediate generated by the Lewis acid catalyst (

)-[1]

Intermediate:

Reagents: Dry DCM, 0°C Catalyst Activation: -AICI4-
gl Acylium lon Formation

Benzene + 6-Chlorohexanoyl Chloride AICI3 Complexation

Electrophilic Attack: -HCI, Aqueous Quench_ Final Product:

Sigma Complex 6-Chloro-1-oxo-1-phenylhexane
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Figure 1: Step-wise mechanistic flow for the Friedel-Crafts acylation synthesis of 6-
chlorohexanophenone.

Validated Experimental Protocol
Safety Note:

is highly hygroscopic and reacts violently with water.[1] All glassware must be flame-dried.[1]

o Reagent Prep: Charge a 3-neck round-bottom flask (RBF) with anhydrous Aluminum
Chloride (

, 1.1 eq) and anhydrous Dichloromethane (DCM). Cool to 0°C under nitrogen atmosphere.[1]

e Acyl Chloride Addition: Add 6-chlorohexanoyl chloride (1.0 eq) dropwise. The solution will
darken as the acylium complex forms.[1] Stir for 15 minutes.

e Benzene Addition: Add anhydrous Benzene (excess or 1.2 eq if using DCM as solvent)
slowly to control the exotherm.[1]

e Reaction Phase: Allow the mixture to warm to Room Temperature (RT) and stir for 2—4
hours. Monitor by TLC (Hexane/EtOAc 9:1) for the disappearance of the acid chloride.[1]

¢ Quenching (Critical Step): Pour the reaction mixture slowly onto crushed ice/HCI. This
breaks the aluminum-alkoxide complex.[1]

e Workup: Extract with DCM (3x). Wash organics with brine, dry over

, and concentrate in vacuo.[1]

Analytical Validation (Self-Validating Systems)

To ensure the synthesized material is 6-chlorohexanophenone and not a rearranged isomer,
use the following diagnostic markers.

Mass Spectrometry (MS)
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The chlorine atom provides a distinct "fingerprint" due to the natural abundance of
(75%) and
(25%).[1]
e Molecular lon (
): 210.1 m/z.[1]
* |sotope Peak (
): ~212.1 m/z.[1]

o Diagnostic Ratio: The intensity of the M+2 peak should be approximately 33% (one-third) of
the M+ peak.[1] If this ratio is absent, the chlorine has been lost (likely cyclized to a phenyl-
cyclohexyl ketone).[1]

Nuclear Magnetic Resonance ( -NMR)

The structure is confirmed by two key triplets in the aliphatic region.[1]
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Chemical Shift

( T . . Structural
Multiplicity Integration Assignment .
Causality
» Ppm)
Phenyl ring
79-74 Multiplet 5H Ar-H protons
(deshielded).[1]
Triplet ( Deshielded by
3.55 2H electronegative
) Chiorine.[1]
Triplet ( Alpha-protons to
2.95 2H
) the carbonyl.[1]
Central
19-15 Multiplet 6H Alkyl Chain methylene
linkers.[1]

Functional Utility in Drug Development

6-Chlorohexanophenone is not a terminal product; it is a divergent intermediate.[1] Its dual-

functionality allows for "linker chemistry"—attaching a pharmacophore to the phenyl ring while

substituting the chloride for amines or azides.[1]

Secondary Amines
(via Nucleophilic Sub.)

6-Chlorohexanophenone

(MW 210.70)

R-NH2, KI (cat)

Chiral Alcohols
(via CBS Reduction)

NaBH4 or chiral cat.

Alkyl Azides
(Click Chemistry)

Click to download full resolution via product page

Intramolecular F-C

Indoles/Quinolines
(Cyclization)

Figure 2: Divergent synthetic utility map demonstrating the transformation potential of the core

scaffold.
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Application Case: Pentoxifylline Analogs

In pharmaceutical research, this molecule is often used to tether phenyl rings to xanthine
derivatives or other nitrogenous heterocycles.[1] The chloride is displaced by the secondary
amine of the heterocycle, creating a 6-carbon spacer that modulates lipophilicity (LogP) and
receptor binding affinity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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